Cas no 155431-47-3 (4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one structure
155431-47-3 structure
Product Name:4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
CAS No:155431-47-3
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD04125621
CID:5151606
Update Time:2026-03-03

4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 4-(4-propan-2-ylphenyl)-1H-1,2,4-triazol-5-one
    • 4-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
    • 4-(4-isopropylphenyl)-3(2H,4H)-1,2,4-triazolone
    • MDL: MFCD04125621
    • Inchi: 1S/C11H13N3O/c1-8(2)9-3-5-10(6-4-9)14-7-12-13-11(14)15/h3-8H,1-2H3,(H,13,15)
    • InChI Key: MXONGQHLHLATMV-UHFFFAOYSA-N
    • SMILES: O=C1NN=CN1C1C=CC(=CC=1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 267
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.7

4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB297426-100 mg
4-(4-Isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one; .
155431-47-3
100 mg
€221.50 2023-07-20
Key Organics Ltd
5N-076-1MG
4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
155431-47-3 >90%
1mg
£37.00 2023-09-08
Key Organics Ltd
5N-076-5MG
4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
155431-47-3 >90%
5mg
£46.00 2023-09-08
Key Organics Ltd
5N-076-10MG
4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
155431-47-3 >90%
10mg
£63.00 2023-09-08
Key Organics Ltd
5N-076-50MG
4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
155431-47-3 >90%
50mg
£102.00 2023-09-08
Key Organics Ltd
5N-076-100MG
4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
155431-47-3 >90%
100mg
£146.00 2023-09-08
abcr
AB297426-100mg
4-(4-Isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one; .
155431-47-3
100mg
€283.50 2025-04-20
Ambeed
A921172-1g
4-[4-(Propan-2-yl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
155431-47-3 90%
1g
$350.0 2024-04-23
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